Cas no 1132797-35-3 (6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester)

• Product Name: 6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester
• CAS No: 1132797-35-3
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 6792494
• PubChem ID: 171367364
• Update Time: 2026-03-12

6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester
• 1132797-35-3

• Inchi： 1S/C15H17NO5/c1-15(2,3)21-14(18)16-10-6-5-9-7-12(13(17)19-4)20-11(9)8-10/h5-8H,1-4H3,(H,16,18)
• InChI Key： PHUIPWGZJLVBHI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2C=C(C(=O)OC)OC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester

Introduction to 6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester (CAS No. 1132797-35-3)

6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1132797-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benZofuran class, a heterocyclic aromatic structure that has been widely studied for its potential biological activities. The presence of both an amino group and a tert-butoxycarbonyl (Boc) protecting group, along with a carboxylic acid methyl ester functionality, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The Boc protecting group is particularly noteworthy as it is commonly employed in peptide synthesis to safeguard the amino group during subsequent chemical modifications. This protection-deprotection strategy is fundamental in constructing complex peptide drugs, where selective modification of specific functional groups is essential. The benZofuran core of this compound contributes to its unique electronic and steric properties, which can influence its interactions with biological targets. This makes it a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in benZofuran derivatives due to their demonstrated pharmacological properties. For instance, studies have shown that certain benZofuran-based compounds exhibit anti-inflammatory, antioxidant, and anticancer activities. The 6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester derivative, with its optimized functional groups, could potentially be explored for similar therapeutic applications. Its structural features may allow it to modulate biological pathways by interacting with enzymes or receptors involved in disease processes.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors such as 2-formylbenZofuran. The introduction of the amino group followed by Boc protection requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and selective oxidation processes, may be employed to enhance the efficiency of the synthesis. These methodologies are critical in pharmaceutical research for producing compounds with minimal side products and optimal pharmacokinetic profiles.

One of the key advantages of using 6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester as a synthetic intermediate is its compatibility with various downstream functionalization strategies. For example, the carboxylic acid methyl ester can be hydrolyzed to yield a free carboxylic acid group, which can then be further modified via esterification or amidation reactions. This flexibility allows chemists to tailor the compound's properties for specific applications in drug discovery.

Recent advancements in computational chemistry have also facilitated the design of novel benZofuran derivatives like this one. Molecular modeling techniques can predict the binding affinity of these compounds to target proteins, helping researchers prioritize which molecules to synthesize and test experimentally. Such computational approaches are increasingly integral to modern drug development pipelines, reducing the time and cost associated with identifying promising candidates.

The pharmaceutical industry continues to invest in the development of new therapeutic agents derived from heterocyclic compounds like benZofuran. This interest is driven by the need for drugs with improved efficacy and reduced side effects compared to existing treatments. 6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester represents a promising candidate for further investigation due to its well-defined structure and potential biological activity.

In conclusion, 6-tert-Butoxycarbonylamino-benZofuran-2-carboxylic acid methyl ester (CAS No. 1132797-35-3) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of protective groups and heterocyclic core makes it an invaluable tool for synthetic chemists working on drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in discovering new treatments for various diseases.